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Compound of Interest

Compound Name: Hdac-IN-55

Cat. No.: B12387049

Histone deacetylases are a class of enzymes that play a crucial role in regulating gene
expression by removing acetyl groups from lysine residues on both histone and non-histone
proteins.[1][2] This deacetylation process leads to the condensation of chromatin, making it
less accessible to transcription factors and thereby generally suppressing gene transcription.[1]
[3] Aberrant HDAC activity is implicated in various diseases, including cancer,
neurodegenerative disorders, and inflammatory conditions, making them attractive therapeutic
targets.[4]

HDAC inhibitors are compounds that block the activity of these enzymes, leading to an
increase in histone acetylation and a more open chromatin structure, which can reactivate the
expression of tumor suppressor genes and other genes involved in cell differentiation, cell cycle
arrest, and apoptosis.

Classification of HDACSs:

Human HDACSs are grouped into four classes based on their homology to yeast proteins:

e Class I: HDACL1, 2, 3, and 8 are primarily located in the nucleus.

e Class II: This class is further divided into Class lla (HDAC4, 5, 7, and 9) and Class IlIb
(HDACG6 and 10), which can shuttle between the nucleus and cytoplasm.

e Class Ill: Known as sirtuins, these are NAD+-dependent enzymes.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12387049?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Histone_deacetylase
https://pmc.ncbi.nlm.nih.gov/articles/PMC3911646/
https://en.wikipedia.org/wiki/Histone_deacetylase
https://en.wikipedia.org/wiki/Histone_deacetylase_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC11124352/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Class IV: HDACL11 is the sole member of this class.
General Chemical Structure of HDAC Inhibitors:
A common pharmacophore model for HDAC inhibitors consists of three key components:

e Azinc-binding group (ZBG): This group chelates the zinc ion in the active site of the enzyme.
Common ZBGs include hydroxamic acids, benzamides, and carboxylic acids.

o Alinker: This part connects the ZBG to the cap group and occupies the substrate-binding
tunnel.

e A cap group: This moiety interacts with the surface of the enzyme, providing additional
binding affinity and selectivity.

To proceed with a detailed technical guide on a specific HDAC inhibitor, a valid chemical
identifier is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Histone deacetylase - Wikipedia [en.wikipedia.org]

2. Histone Deacetylase Classes | and Il Regulate Kaposi's Sarcoma-Associated Herpesvirus
Reactivation - PMC [pmc.ncbi.nim.nih.gov]

¢ 3. Histone deacetylase inhibitor - Wikipedia [en.wikipedia.org]

¢ 4. The Histone Deacetylase Family: Structural Features and Application of Combined
Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [General Information on Histone Deacetylases (HDACS)
and Their Inhibitors:]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387049#hdac-in-55-chemical-structure-and-
properties]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b12387049?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Histone_deacetylase
https://pmc.ncbi.nlm.nih.gov/articles/PMC3911646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3911646/
https://en.wikipedia.org/wiki/Histone_deacetylase_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC11124352/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11124352/
https://www.benchchem.com/product/b12387049#hdac-in-55-chemical-structure-and-properties
https://www.benchchem.com/product/b12387049#hdac-in-55-chemical-structure-and-properties
https://www.benchchem.com/product/b12387049#hdac-in-55-chemical-structure-and-properties
https://www.benchchem.com/product/b12387049#hdac-in-55-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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